N-(2-ethoxyphenyl)-3-{[(4-methoxyphenyl)acetyl]amino}benzamide

• Molecular Formula: C24H24N2O4
• Molecular Weight: 404.5 g/mol
• IUPAC Name: N-(2-ethoxyphenyl)-3-[[2-(4-methoxyphenyl)acetyl]amino]benzamide
• InChI: InChI=1S/C24H24N2O4/c1-3-30-22-10-5-4-9-21(22)26-24(28)18-7-6-8-19(16-18)25-23(27)15-17-11-13-20(29-2)14-12-17/h4-14,16H,3,15H2,1-2H3,(H,25,27)(H,26,28)
• InChI Key: LMNWDLFFQCNDQS-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1NC(=O)C2=CC(=CC=C2)NC(=O)CC3=CC=C(C=C3)OC

Description

N-(2-ethoxyphenyl)-3-{[(4-methoxyphenyl)acetyl]amino}benzamide, also known as EMA401, is a small molecule drug that has been developed as a potential treatment for chronic pain. It belongs to the class of drugs known as angiotensin II type 2 receptor antagonists. EMA401 has shown promising results in preclinical studies and is currently being evaluated in clinical trials for the treatment of neuropathic pain.

Mechanism of Action

N-(2-ethoxyphenyl)-3-{[(4-methoxyphenyl)acetyl]amino}benzamide works by blocking the angiotensin II type 2 receptor, which is involved in the regulation of pain. By blocking this receptor, N-(2-ethoxyphenyl)-3-{[(4-methoxyphenyl)acetyl]amino}benzamide reduces the transmission of pain signals in the nervous system, leading to a reduction in pain.
Biochemical and Physiological Effects:
N-(2-ethoxyphenyl)-3-{[(4-methoxyphenyl)acetyl]amino}benzamide has been shown to be well-tolerated in preclinical and clinical studies. It has a good safety profile and does not have any significant adverse effects. N-(2-ethoxyphenyl)-3-{[(4-methoxyphenyl)acetyl]amino}benzamide is rapidly absorbed after oral administration and has a half-life of approximately 8 hours.

Advantages and Limitations for Lab Experiments

N-(2-ethoxyphenyl)-3-{[(4-methoxyphenyl)acetyl]amino}benzamide has several advantages for use in lab experiments. It is a small molecule drug that can be easily synthesized, making it readily available for testing. It has also been shown to be effective in reducing neuropathic pain in animal models, which makes it a valuable tool for studying the mechanisms of pain.
However, there are also limitations to the use of N-(2-ethoxyphenyl)-3-{[(4-methoxyphenyl)acetyl]amino}benzamide in lab experiments. It is a relatively new drug, and there is still much to be learned about its mechanism of action and potential side effects. Additionally, the use of animal models to study pain can be limited by differences in the physiology of animals and humans.

Future Directions

There are several potential future directions for the use of N-(2-ethoxyphenyl)-3-{[(4-methoxyphenyl)acetyl]amino}benzamide in the treatment of chronic pain. One area of research is the development of more potent and selective angiotensin II type 2 receptor antagonists. Another area of research is the investigation of the use of N-(2-ethoxyphenyl)-3-{[(4-methoxyphenyl)acetyl]amino}benzamide in combination with other drugs for the treatment of chronic pain.
Conclusion:
N-(2-ethoxyphenyl)-3-{[(4-methoxyphenyl)acetyl]amino}benzamide is a promising drug for the treatment of chronic pain. It has been shown to be effective in reducing neuropathic pain in preclinical and clinical studies and has a good safety profile. Further research is needed to fully understand its mechanism of action and potential side effects, but it has the potential to be a valuable tool for the treatment of chronic pain.

Synthesis Methods

N-(2-ethoxyphenyl)-3-{[(4-methoxyphenyl)acetyl]amino}benzamide is synthesized using a multi-step process that involves the reaction of various chemical compounds. The synthesis begins with the reaction of 2-ethoxyaniline with 4-methoxybenzoyl chloride to form N-(2-ethoxyphenyl)-4-methoxybenzamide. This compound is then reacted with 2-aminoacetophenone to form N-(2-ethoxyphenyl)-3-{[(4-methoxyphenyl)acetyl]amino}benzamide, which is the final product.

Scientific Research Applications

N-(2-ethoxyphenyl)-3-{[(4-methoxyphenyl)acetyl]amino}benzamide has been extensively studied for its potential use in the treatment of chronic pain. Preclinical studies have shown that N-(2-ethoxyphenyl)-3-{[(4-methoxyphenyl)acetyl]amino}benzamide is effective in reducing neuropathic pain in animal models. Clinical trials have also shown promising results, with N-(2-ethoxyphenyl)-3-{[(4-methoxyphenyl)acetyl]amino}benzamide demonstrating significant pain relief in patients with post-herpetic neuralgia and chemotherapy-induced neuropathic pain.